(3S,4R)-4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid;hydrochloride

• IUPAC Name: (3S,4R)-4-(2-fluorophenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H12FNO2.ClH/c12-10-4-2-1-3-7(10)8-5-13-6-9(8)11(14)15;/h1-4,8-9,13H,5-6H2,(H,14,15);1H/t8-,9+;/m0./s1
• InChI Key: IWHIRKZZFPGHKK-OULXEKPRSA-N
• Canonical SMILES: C1C(C(CN1)C(=O)O)C2=CC=CC=C2F.Cl
• Isomeric SMILES: C1[C@H]([C@@H](CN1)C(=O)O)C2=CC=CC=C2F.Cl
• Molecular Formula: C11H13ClFNO2
• Molecular Weight: 245.68 g/mol

Description

“(3S,4R)-4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid;hydrochloride” is a chemical compound with the molecular formula C11H13ClFNO2. It is offered by several suppliers, including BOC Sciences and Smolecule.

Scientific Research Applications

Fluorinated Compounds in Environmental and Health Studies

Fluorinated compounds, including those similar to (3S,4R)-4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid;hydrochloride, have been extensively studied for their environmental persistence and potential health effects. Research has focused on understanding the environmental releases, human and biota exposure, and the need for effective risk assessment and management strategies for these chemicals. The transition to safer alternatives and the evaluation of their environmental and health safety are ongoing challenges in the scientific community (Wang et al., 2013).

Pyrrolidine in Drug Discovery

Pyrrolidine rings, as found in this compound, are a common motif in medicinal chemistry due to their versatility and impact on the pharmacological properties of compounds. Pyrrolidine-containing drugs have been explored for various therapeutic applications, including as inhibitors of specific proteins involved in disease processes. The stereochemistry and three-dimensional structure of pyrrolidine derivatives play critical roles in their biological activity, making them a valuable scaffold in drug discovery efforts (Li Petri et al., 2021).

Potential Applications in Optoelectronic Materials

Compounds featuring structures similar to this compound have been investigated for their potential applications in optoelectronic materials. The incorporation of pyrrolidine and fluorophenyl groups into conjugated systems has shown promise for creating novel materials with desirable properties for electronic devices, luminescent elements, and sensors. Research in this area aims to develop compounds with improved performance and functionalities for various technological applications (Lipunova et al., 2018).